Cas no 402567-86-6 (Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate)
Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate is a thiazole-based heterocyclic compound with a molecular formula of C₁₈H₁₅NO₂S. This ester derivative features a thiazole core substituted with phenyl groups at the 2- and 4-positions, enhancing its structural rigidity and potential for diverse chemical applications. The ethyl carboxylate moiety improves solubility in organic solvents, facilitating its use in synthetic organic chemistry, particularly as an intermediate in pharmaceuticals or agrochemicals. Its aromatic substituents contribute to stability and may influence electronic properties, making it suitable for materials science research. The compound’s well-defined structure allows for precise modifications, supporting its utility in medicinal chemistry and functional material development.

402567-86-6 structure
Product name:Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2,4-二苯基-1,3-噻唑-5-羧酸乙酯
- ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
- ethyl 2,4-diphenylthiazole-5-carboxylate
- DOPBEPYJIQAQLB-UHFFFAOYSA-N
- 2,4-Diphenylthiazole-5-carboxylic acid ethyl ester
- Z108567108
- CRA56786
- AS-66504
- D86793
- Z104473304
- AKOS033030343
- 402567-86-6
- CS-0288751
- SCHEMBL4503056
- ethyl2,4-diphenylthiazole-5-carboxylate
- Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
-
- MDL: MFCD07348752
- Inchi: 1S/C18H15NO2S/c1-2-21-18(20)16-15(13-9-5-3-6-10-13)19-17(22-16)14-11-7-4-8-12-14/h3-12H,2H2,1H3
- InChI Key: DOPBEPYJIQAQLB-UHFFFAOYSA-N
- SMILES: S1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=NC(=C1C(=O)OC([H])([H])C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
Computed Properties
- Exact Mass: 309.08234989g/mol
- Monoisotopic Mass: 309.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4
- XLogP3: 4.8
Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00CJQR-250mg |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 250mg |
$169.00 | 2024-05-03 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359421-100mg |
Ethyl 2,4-diphenylthiazole-5-carboxylate |
402567-86-6 | 98% | 100mg |
¥1123.00 | 2024-05-15 | |
eNovation Chemicals LLC | D760909-250mg |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 250mg |
$185 | 2025-02-25 | |
eNovation Chemicals LLC | D760909-1g |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 1g |
$345 | 2025-02-25 | |
eNovation Chemicals LLC | D760909-250mg |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 250mg |
$185 | 2024-06-06 | |
A2B Chem LLC | AF84659-5g |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 97% | 5g |
$1480.00 | 2024-04-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1359421-1g |
Ethyl 2,4-diphenylthiazole-5-carboxylate |
402567-86-6 | 98% | 1g |
¥5184.00 | 2024-05-15 | |
eNovation Chemicals LLC | D760909-1g |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 1g |
$345 | 2025-02-27 | |
eNovation Chemicals LLC | D760909-250mg |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95% | 250mg |
$185 | 2025-02-27 | |
Chemenu | CM480141-1g |
ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE |
402567-86-6 | 95%+ | 1g |
$318 | 2023-01-04 |
Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate Related Literature
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
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Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
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Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:402567-86-6)Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate

Purity:99%
Quantity:1g
Price ($):374